Cas no 2549004-37-5 (N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine)
N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- N-Ethyl-2-[4-(2-pyrazinyl)-1-piperazinyl]-4-pyrimidinamine
- F6619-4480
- AKOS040709017
- N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine
- 2549004-37-5
-
- Inchi: 1S/C14H19N7/c1-2-16-12-3-4-18-14(19-12)21-9-7-20(8-10-21)13-11-15-5-6-17-13/h3-6,11H,2,7-10H2,1H3,(H,16,18,19)
- InChI Key: ZNKWPCMWXPHHKB-UHFFFAOYSA-N
- SMILES: N1(C2N=CC=C(NCC)N=2)CCN(C2C=NC=CN=2)CC1
Computed Properties
- Exact Mass: 285.17019364g/mol
- Monoisotopic Mass: 285.17019364g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 70.1Ų
Experimental Properties
- Density: 1.263±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 535.4±60.0 °C(Predicted)
- pka: 8.94±0.10(Predicted)
N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6619-4480-2μmol |
N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine |
2549004-37-5 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6619-4480-5μmol |
N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine |
2549004-37-5 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6619-4480-10μmol |
N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine |
2549004-37-5 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6619-4480-20μmol |
N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine |
2549004-37-5 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6619-4480-1mg |
N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine |
2549004-37-5 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6619-4480-2mg |
N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine |
2549004-37-5 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6619-4480-3mg |
N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine |
2549004-37-5 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6619-4480-4mg |
N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine |
2549004-37-5 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6619-4480-5mg |
N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine |
2549004-37-5 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6619-4480-10mg |
N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine |
2549004-37-5 | 10mg |
$118.5 | 2023-09-07 |
N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine
Recent Advances in the Study of N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine (CAS: 2549004-37-5)
The compound N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine (CAS: 2549004-37-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrimidine and pyrazine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and as a potential candidate for targeted cancer therapies.
Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated its potent inhibitory effects on specific kinases involved in cell proliferation and survival pathways. The research highlighted the compound's high selectivity and low cytotoxicity, making it a viable candidate for further preclinical development.
In addition to its kinase inhibitory properties, N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine has also been investigated for its potential role in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience revealed that the compound could modulate neurotransmitter receptors, suggesting its applicability in treating conditions such as Parkinson's and Alzheimer's diseases. These findings open new avenues for the repurposing of this molecule in neurological therapeutics.
The synthesis and optimization of N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine have also been a focal point of recent research. Advances in synthetic methodologies, as reported in Organic & Biomolecular Chemistry (2023), have enabled the production of derivatives with improved pharmacokinetic properties. These modifications aim to enhance bioavailability and reduce metabolic degradation, thereby increasing the compound's therapeutic efficacy.
Despite these promising developments, challenges remain in the clinical translation of N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine. Issues such as off-target effects and potential drug-drug interactions need to be addressed through comprehensive in vivo studies. Ongoing research is also exploring combination therapies to maximize the compound's therapeutic potential while minimizing adverse effects.
In conclusion, N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine (CAS: 2549004-37-5) represents a versatile and promising molecule in the realm of chemical biology and medicinal chemistry. Its dual role in kinase inhibition and neurotransmitter modulation underscores its potential across multiple therapeutic areas. Future research should focus on overcoming existing challenges to facilitate its transition from bench to bedside.
2549004-37-5 (N-ethyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)